Cas no 1261598-32-6 (2-(Chloromethyl)naphthalene-3-acetic acid)

• Product Name: 2-(Chloromethyl)naphthalene-3-acetic acid
• CAS No: 1261598-32-6
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4797769
• Update Time: 2025-10-30

2-(Chloromethyl)naphthalene-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-3-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-12-6-10-4-2-1-3-9(10)5-11(12)7-13(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： BOUQHPKKQUURMJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=CC2=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-3-acetic acid

Comprehensive Overview of 2-(Chloromethyl)naphthalene-3-acetic acid (CAS No. 1261598-32-6): Properties, Applications, and Industry Insights

2-(Chloromethyl)naphthalene-3-acetic acid (CAS No. 1261598-32-6) is a specialized organic compound with a naphthalene backbone, widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's unique structure, featuring a chloromethyl group and a carboxylic acid moiety, enables its role as a key building block in synthetic chemistry. Researchers and manufacturers increasingly focus on this compound due to its potential in developing high-value derivatives.

In recent years, the demand for naphthalene-based intermediates like 2-(Chloromethyl)naphthalene-3-acetic acid has surged, driven by advancements in drug discovery and fine chemical production. A trending topic in the industry is the compound's utility in designing non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with global health trends targeting pain management solutions. Additionally, its relevance in green chemistry initiatives—where sustainable synthesis methods are prioritized—has sparked interest among environmentally conscious developers.

The physicochemical properties of CAS No. 1261598-32-6 include moderate solubility in polar organic solvents, making it suitable for reactions under controlled conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications. Users frequently search for "synthesis protocols for 2-(Chloromethyl)naphthalene-3-acetic acid" or "suppliers of CAS 1261598-32-6," reflecting its commercial and research significance.

Another emerging application of this compound lies in the development of advanced polymeric materials. Its reactive chloromethyl group allows for cross-linking or functionalization, which is valuable in creating specialty coatings and adhesives. This aligns with the growing market for high-performance materials in electronics and automotive sectors. Discussions on forums often highlight its potential as a photoinitiator component in UV-curable resins, a niche yet rapidly expanding field.

From a regulatory perspective, 2-(Chloromethyl)naphthalene-3-acetic acid is handled under standard laboratory safety protocols, with no stringent restrictions reported. However, proper storage conditions—such as protection from moisture and light—are emphasized to maintain stability. Searches for "handling guidelines for chloromethyl naphthalene derivatives" indicate user awareness of best practices in industrial settings.

In conclusion, CAS No. 1261598-32-6 represents a critical intermediate in modern chemistry, bridging gaps between academia and industry. Its adaptability to diverse synthetic pathways and alignment with sustainability goals positions it as a compound of enduring relevance. Future research may explore its role in bioconjugation or catalysis, further expanding its utility across disciplines.